
A Technical Guide to the Physicochemical
Properties of Boc-11-aminoundecanoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-11-aminoundecanoic acid

Cat. No.: B558784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-11-aminoundecanoic acid is a bifunctional molecule widely utilized in the fields of

medicinal chemistry, peptide synthesis, and drug development.[1][2] Its structure comprises a

C11 alkyl chain, which provides a flexible spacer, a terminal carboxylic acid, and a tert-

butyloxycarbonyl (Boc) protected amine. This strategic combination of functional groups makes

it an invaluable building block, particularly as a linker in the synthesis of Proteolysis Targeting

Chimeras (PROTACs).[3][4] This technical guide provides a comprehensive overview of the

core physicochemical properties of Boc-11-aminoundecanoic acid, along with relevant

experimental protocols and its application in PROTAC synthesis.

Core Physicochemical Properties
The key physicochemical properties of Boc-11-aminoundecanoic acid are summarized in the

tables below. These parameters are crucial for understanding its behavior in various chemical

and biological systems, including reaction conditions, formulation, and pharmacokinetic

profiling.
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Property Value Source

CAS Number 10436-25-6 [1][3][5][6]

Molecular Formula C₁₆H₃₁NO₄ [2][3][5][6]

Molecular Weight 301.42 g/mol [5][6][7]

Appearance
White to off-white

solid/powder/crystal
[2][6][7]

Melting Point 66-70 °C [8]

Boiling Point (Predicted) 441.9 ± 18.0 °C [6][7]

Density (Predicted) 1.006 ± 0.06 g/cm³ [6][7]

Solubility and Partitioning
Property Value Source

Solubility
Soluble in methanol and other

organic solvents.
[1][6]

pKa (Predicted, Carboxylic

Acid)
4.78 ± 0.10 [6]

LogP (Predicted) 4.1066 [5]

Spectroscopic and Purity Data
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Property Value Source

Purity

≥95% to >98.0% (by

Neutralization Titration or

HPLC)

[2][8]

Storage
Recommended at 0-8 °C or

-20°C, in a cool, dry place.
[2][3][7]

Infrared (IR) Spectrum Conforms to structure [8]

Nuclear Magnetic Resonance

(NMR) Spectrum
Conforms to structure [8]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physicochemical properties of organic compounds like Boc-11-aminoundecanoic acid.

Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of its purity. A sharp melting

range typically signifies a high-purity compound.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered Boc-11-aminoundecanoic acid is

packed into a capillary tube, sealed at one end, to a height of 1-2 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a heating bath (e.g., an

oil bath or a metal block apparatus).

Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The

melting point is reported as the range T1-T2.
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Solubility Determination
Assessing the solubility of Boc-11-aminoundecanoic acid in various solvents is essential for

its use in synthesis and purification.

Methodology: Qualitative Assessment

Solvent Selection: A range of solvents with varying polarities (e.g., water, methanol, ethanol,

dichloromethane, ethyl acetate, hexane) are selected.

Procedure: A small, measured amount of Boc-11-aminoundecanoic acid (e.g., 10 mg) is

placed in a test tube.

A small volume of the chosen solvent (e.g., 1 mL) is added incrementally with vigorous

shaking or vortexing after each addition.

Observation: The compound is classified as soluble if a clear, homogenous solution is

formed. If the compound does not dissolve, it is deemed insoluble in that solvent under the

tested conditions.

pKa Determination
The acid dissociation constant (pKa) of the carboxylic acid group influences the charge state of

the molecule at a given pH, which is critical for its reactivity and biological interactions.

Methodology: Potentiometric Titration

Sample Preparation: A precise weight of Boc-11-aminoundecanoic acid is dissolved in a

suitable solvent mixture (e.g., water/methanol) to a known concentration.

Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a

magnetic stirrer.

Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,

precise increments. The pH of the solution is recorded after each addition, allowing for

equilibration.
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Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point, which is the point

where half of the carboxylic acid has been neutralized.

Application in PROTAC Synthesis
Boc-11-aminoundecanoic acid is a commonly employed linker in the synthesis of PROTACs.

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome. The 11-carbon chain of this linker provides the necessary flexibility and length to

span the distance between the target protein and the E3 ligase, facilitating the formation of a

productive ternary complex.

The synthetic utility of Boc-11-aminoundecanoic acid lies in its orthogonal protecting groups.

The carboxylic acid can be activated and coupled to an amine-containing ligand for either the

target protein or the E3 ligase. Subsequently, the Boc-protecting group on the amine can be

removed under acidic conditions to reveal a free amine, which can then be coupled to the

carboxylic acid of the other ligand.

PROTAC Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of a PROTAC using

Boc-11-aminoundecanoic acid as a linker.
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Step 1: First Amide Coupling

Step 2: Boc Deprotection

Step 3: Second Amide Coupling

Boc-11-aminoundecanoic acid

Amide Coupling
(e.g., EDC, HATU)

Target Protein Ligand (with -NH2)

Boc-Linker-Ligand1 Acidic Conditions
(e.g., TFA) H2N-Linker-Ligand1

Amide Coupling
(e.g., EDC, HATU)E3 Ligase Ligand (with -COOH) Final PROTAC Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Boc-11-aminoundecanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558784#what-are-the-physicochemical-properties-of-
boc-11-aminoundecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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